Cas no 46460-25-7 (Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate)

Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate structure
46460-25-7 structure
Product Name:Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate
CAS No:46460-25-7
MF:C10H12N2O3
MW:208.213882446289
CID:2108803
Update Time:2023-08-04

Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate
    • JNIGCHWURSEMNY-UHFFFAOYSA-N
    • ethyl oxo[(pyridin-2-ylmethyl)amino]acetate
    • ethyl [(pyridin-2-ylmethyl)carbamoyl]formate
    • Acetic acid, 2-oxo-2-[(2-pyridinylmethyl)amino]-, ethyl ester
    • Ethyl 2-oxo-2-(pyridin-2-ylmethylamino)acetate
    • Inchi: 1S/C10H12N2O3/c1-2-15-10(14)9(13)12-7-8-5-3-4-6-11-8/h3-6H,2,7H2,1H3,(H,12,13)
    • InChI Key: JNIGCHWURSEMNY-UHFFFAOYSA-N
    • SMILES: O(C(C(NCC1C=CC=CN=1)=O)=O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 231
  • Topological Polar Surface Area: 68.3
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